5-Ethyl-6-methyl-3-((2-benzofurano)ethyl)-2-pyridinone

• CAS No.: 135525-73-4
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-[2-(1-benzofuran-2-yl)ethyl]-5-ethyl-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C18H19NO2/c1-3-13-10-15(18(20)19-12(13)2)8-9-16-11-14-6-4-5-7-17(14)21-16/h4-7,10-11H,3,8-9H2,1-2H3,(H,19,20)
• InChI Key: SJASAUDWUFJISL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=O)C(=C1)CCC2=CC3=CC=CC=C3O2)C

Description

5-Ethyl-6-methyl-3-((2-benzofurano)ethyl)-2-pyridinone is a substituted 2-pyridinone derivative characterized by a benzofuran-ethyl group at position 3, alongside ethyl and methyl substituents at positions 5 and 6, respectively. The 2-pyridinone scaffold is a privileged structure in medicinal chemistry due to its presence in bioactive alkaloids and synthetic pharmaceuticals . Its synthesis likely employs methodologies such as the Blaise reaction, which enables efficient one-pot conversion of nitriles to 2-pyridinones via vinyl zinc bromide intermediates and intramolecular cyclization .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The structural diversity of 2-pyridinone derivatives arises from substitutions at positions 3, 5, and 5. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position 3)	Substituents (Position 5/6)	Key Features
Target Compound	(2-Benzofurano)ethyl	Ethyl (5), Methyl (6)	Lipophilic due to ethyl/methyl; benzofuran enhances π-π stacking
5-Ethyl-6-methyl-3-[(2-naphthalenylmethyl)amino]-2(1H)-pyridinone	(2-Naphthalenylmethyl)amino	Ethyl (5), Methyl (6)	Naphthalene’s planar structure may improve DNA intercalation
3-(Benzylamino)-5-ethyl-6-methylpyridin-2(1H)-one	Benzylamino	Ethyl (5), Methyl (6)	Benzyl group offers flexibility but lower electron density vs. benzofuran
5-Chloro-6-phenylpyridazin-3(2H)-one	Chlorine (5), Phenyl (6)	None	Electron-withdrawing Cl enhances reactivity in SNAr reactions